Cas no 109439-90-9 (1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1))

• Product Name: 1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
• CAS No: 109439-90-9
• MF: C₈H₁₀IN₃
• MW: 275.089573383331
• CID: 179080
• PubChem ID: 60320
• Update Time: 2025-04-19

1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
• 1,2-dimethyl-1,3-dihydrobenzotriazol-1-ium,iodide
• 1,2-Dimethyl-1H-benzotriazolium iodide
• 1,2-dimethyl-2H-benzotriazol-1-ium iodide
• 1,2-Dimethylbenzotriazolium jodid
• 1,2-Dimethylbenzotriazolium jodid [German]
• 1H-Benzotriazolium, 1,2-dimethyl-, iodide
• 1,2-Dimethyl-1H-benzotriazol-2-ium iodide
• 109439-90-9
• 1,2-dimethylbenzotriazol-1-ium;iodide
• DTXSID40911166

• Inchi： 1S/C8H10N3.HI/c1-10-8-6-4-3-5-7(8)9-11(10)2;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key： BOZFRVNZMQCBDM-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 264.9133
• Monoisotopic Mass: 277.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.7A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 21.7
• LogP: 2.44920